Cas no 5962-03-8 (1H-isothiochromen-1-one)

• Product Name: 1H-isothiochromen-1-one
• CAS No: 5962-03-8
• MF: C₉H₆OS
• MW: 162.208341121674
• CID: 950415
• PubChem ID: 346006
• Update Time: 2025-04-19

1H-isothiochromen-1-one Chemical and Physical Properties

Names and Identifiers

• 1H-isothiochromen-1-one
• NSC404000; AC1L840N; thioloisocoumarin; Isothiocoumarin; 1H-Isothiochromen-1-one; Isothiochromen-1-on; thioisochromen-1-one; SureCN10734452;
• Isothiocoumarin
• NSC-404000
• 2-Thioisocoumarin
• DTXSID10208292
• SCHEMBL10734452
• isothiochromen-1-one
• NSC 404000
• 1H-2-Benzothiopyran-1-one
• 5962-03-8
• NSC404000
• UNII-2KN5BC1OE4
• 2KN5BC1OE4

• Inchi： 1S/C9H6OS/c10-9-8-4-2-1-3-7(8)5-6-11-9/h1-6H
• InChI Key： CNUDDOHXAPFILY-UHFFFAOYSA-N
• SMILES： S1C=CC2C=CC=CC=2C1=O

Computed Properties

• Exact Mass: 162.01398
• Monoisotopic Mass: 162.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.292
• Boiling Point: 277.2°C at 760 mmHg
• Flash Point: 122.7°C
• Refractive Index: 1.659
• PSA: 17.07
• LogP: 2.26150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isothiochromenes